Cas no 52396-73-3 (z-gly-gly-his-oh)

• Product Name: z-gly-gly-his-oh
• CAS No: 52396-73-3
• MF: C₁₈H₂₁N₅O₆
• MW: 403.389243841171
• CID: 936820
• PubChem ID: 54211961
• Update Time: 2025-09-24

z-gly-gly-his-oh Chemical and Physical Properties

Names and Identifiers

• z-gly-gly-his-oh
• cbz-glycylglycyl-l-histidine
• (2S)-3-(1H-imidazol-5-yl)-2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]propanoic acid
• SCHEMBL9828889
• (S)-11-((1H-imidazol-4-yl)methyl)-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazadodecan-12-oic acid
• MFCD00238453
• 52396-73-3

• Inchi： 1S/C18H21N5O6/c24-15(8-21-18(28)29-10-12-4-2-1-3-5-12)20-9-16(25)23-14(17(26)27)6-13-7-19-11-22-13/h1-5,7,11,14H,6,8-10H2,(H,19,22)(H,20,24)(H,21,28)(H,23,25)(H,26,27)/t14-/m0/s1
• InChI Key： PWNQBHDTOAIVDG-AWEZNQCLSA-N
• SMILES： OC([C@H](CC1=CN=CN1)NC(CNC(CNC(=O)OCC1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 403.14900
• Monoisotopic Mass: 403.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 162.51000
• LogP: 0.73690

z-gly-gly-his-oh Security Information

• Storage Condition：-15°C

Additional information on z-gly-gly-his-oh

Z-Gly-Gly-His-OH: A Comprehensive Overview of Its Structure, Properties, and Applications

Z-Gly-Gly-His-OH is a synthetic peptide that has garnered significant attention in the field of biomedicine due to its unique structural properties and potential applications in drug development and research. This compound, also identified by its CAS Registry Number 52396-73-3, belongs to a class of peptides that are widely used as research tools and lead compounds in the discovery of novel therapeutic agents.

The structure of Z-Gly-Gly-His-OH is characterized by its amino acid sequence, which includes glycine (Gly), another glycine (Gly), and histidine (His). The peptide is protected with a benzyloxycarbonyl (Z) group at the N-terminus, which provides stability during synthesis and storage. This protection is crucial in maintaining the integrity of the peptide until it is ready for use in experimental settings.

Recent studies have highlighted the importance of peptide-based drugs in addressing a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The unique properties of Z-Gly-Gly-His-OH, such as its ability to mimic natural peptides and its potential for modification, make it an attractive candidate for drug development. Researchers have explored its use in targeting specific pathways involved in disease progression, particularly in oncology and inflammation.

One of the key advantages of Z-Gly-Gly-His-OH is its stability. The Z-termination prevents premature degradation by endopeptidases, ensuring that the peptide remains intact during experimental procedures. This stability is critical in maintaining the consistency and reliability of results in both in vitro and in vivo studies.

The synthesis of Z-Gly-Gly-His-OH typically involves solid-phase peptide synthesis (SPPS), a widely used method in peptide chemistry. This technique allows for the efficient and precise assembly of amino acids into the desired sequence, with the addition of protective groups at each step to ensure proper folding and functionality. The use of advanced coupling reagents and strategies has further enhanced the yield and purity of this peptide, making it a valuable tool for researchers.

Recent advancements in peptide chemistry have expanded the potential applications of Z-Gly-Gly-His-OH. For instance, studies have explored its use as a template for designing inhibitors of matrix metalloproteinases (MMPs), enzymes that play a significant role in cancer progression and metastasis. By targeting these enzymes, researchers hope to develop new therapies that can effectively combat solid tumors and improve patient outcomes.

Another area of interest is the exploration of Z-Gly-Gly-His-OH in the context of antimicrobial peptides. These peptides have shown promise in combating antibiotic-resistant bacteria, a growing concern in global healthcare. The ability of Z-Gly-Gly-His-OH to disrupt bacterial membranes and inhibit pathogen growth makes it a potential candidate for the development of novel antimicrobial agents.

Furthermore, Z-Gly-Gly-His-OH has been investigated for its role in immunomodulation. Peptides with specific sequences can modulate the immune system by interacting with immune cells and inducing or suppressing immune responses. This property makes Z-Gly-Gly-His-OH a valuable tool in the development of vaccines, immunotherapies, and adjuvants.

In conclusion, Z-Gly-Gly-His-OH, with its CAS Registry Number 52396-73-3, represents a significant advancement in peptide chemistry and biomedical research. Its stability, versatility, and potential for modification make it an invaluable tool in the discovery of new drugs and therapies. As research continues to uncover new applications and mechanisms of action, Z-Gly-Gly-His-OH is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.